Cas no 1227516-77-9 (3-(3-Fluorophenyl)-5-methoxypyridine-4-acetonitrile)

• Product Name: 3-(3-Fluorophenyl)-5-methoxypyridine-4-acetonitrile
• CAS No: 1227516-77-9
• MF: C₁₄H₁₁FN₂O
• MW: 242.248346567154
• CID: 4913677
• Update Time: 2025-08-03

3-(3-Fluorophenyl)-5-methoxypyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3-fluorophenyl)-5-methoxypyridine-4-acetonitrile
• 3-(3-Fluorophenyl)-5-methoxypyridine-4-acetonitrile

• Inchi： 1S/C14H11FN2O/c1-18-14-9-17-8-13(12(14)5-6-16)10-3-2-4-11(15)7-10/h2-4,7-9H,5H2,1H3
• InChI Key： FRNFKXWOXNFLDG-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1C=NC=C(C=1CC#N)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 314
• XLogP3: 2.2
• Topological Polar Surface Area: 45.9

Additional information on 3-(3-Fluorophenyl)-5-methoxypyridine-4-acetonitrile

Introduction to 3-(3-Fluorophenyl)-5-methoxypyridine-4-acetonitrile (CAS No: 1227516-77-9)

3-(3-Fluorophenyl)-5-methoxypyridine-4-acetonitrile is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile structural framework and potential biological activities. With the CAS number 1227516-77-9, this compound represents a critical intermediate in the synthesis of various pharmacologically relevant molecules. The presence of both fluorine and methoxy substituents on a pyridine core imparts unique electronic and steric properties, making it an attractive scaffold for drug discovery initiatives.

The pyridine ring, a heterocyclic aromatic system, is widely recognized for its role in medicinal chemistry due to its ability to interact with biological targets such as enzymes and receptors. In particular, the 4-acetonitrile substituent introduces a polar group that can enhance solubility and binding affinity, while the 3-fluorophenyl moiety contributes to metabolic stability and receptor selectivity. These features have positioned 3-(3-Fluorophenyl)-5-methoxypyridine-4-acetonitrile as a valuable building block in the development of novel therapeutic agents.

Recent advancements in computational chemistry and high-throughput screening have further highlighted the significance of this compound. Researchers have leveraged molecular modeling techniques to explore its interactions with target proteins, revealing promising binding profiles for diseases such as cancer, inflammation, and neurodegeneration. The fluorine atom, in particular, has been shown to modulate pharmacokinetic properties by influencing lipophilicity and metabolic pathways, making it a key focus in modern drug design.

In the realm of agrochemicals, derivatives of 3-(3-Fluorophenyl)-5-methoxypyridine-4-acetonitrile have been investigated for their potential as herbicides and fungicides. The structural motifs present in this compound allow for interactions with essential biological pathways in pests, offering a pathway to develop environmentally sustainable solutions for crop protection. The methoxy group further enhances bioavailability by improving water solubility, ensuring effective delivery in agricultural applications.

The synthesis of 3-(3-Fluorophenyl)-5-methoxypyridine-4-acetonitrile involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed processes, have been employed to achieve high yields and purity. These techniques align with the growing emphasis on green chemistry principles, where efficiency and environmental impact are prioritized alongside synthetic elegance.

One of the most compelling aspects of this compound is its role as a precursor in the development of kinase inhibitors. Kinases are enzymes that play a pivotal role in cellular signaling pathways, and their dysregulation is associated with numerous diseases. By incorporating the fluorophenyl and methoxypyridine moieties into kinase inhibitors, researchers aim to achieve high selectivity and potency. Preliminary studies have demonstrated that analogs derived from 3-(3-Fluorophenyl)-5-methoxypyridine-4-acetonitrile exhibit promising inhibitory activity against specific kinases, warranting further investigation.

The pharmaceutical industry has also explored the potential of this compound as a scaffold for central nervous system (CNS) drugs. The pyridine core is known to penetrate the blood-brain barrier effectively, making it an ideal candidate for neuroactive compounds. Additionally, the electronic properties influenced by the fluorine and methoxy substituents can fine-tune receptor interactions, leading to improved therapeutic outcomes. Ongoing research aims to uncover novel CNS-targeting agents based on this structural motif.

From an industrial perspective, the demand for high-purity intermediates like 3-(3-Fluorophenyl)-5-methoxypyridine-4-acetonitrile underscores its importance in large-scale manufacturing processes. Pharmaceutical companies rely on such intermediates to streamline drug production while maintaining stringent quality control standards. The ability to synthesize this compound efficiently and cost-effectively is therefore critical for meeting global healthcare demands.

The future direction of research on 3-(3-Fluorophenyl)-5-methoxypyridine-4-acetonitrile is likely to be shaped by emerging trends in medicinal chemistry and materials science. Innovations in synthetic methodologies will continue to drive progress, enabling access to more complex derivatives with tailored properties. Furthermore, interdisciplinary approaches combining computational modeling with experimental validation will accelerate the discovery of novel applications for this compound.